1-[(3-Fluoro-4-methylphenyl)methyl]-3-(1,3,5-trimethylpyrazol-4-yl)urea

• IUPAC Name: 1-[(3-fluoro-4-methylphenyl)methyl]-3-(1,3,5-trimethylpyrazol-4-yl)urea
• InChI: InChI=1S/C15H19FN4O/c1-9-5-6-12(7-13(9)16)8-17-15(21)18-14-10(2)19-20(4)11(14)3/h5-7H,8H2,1-4H3,(H2,17,18,21)
• InChI Key: XJDWQZAUYMTSDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(=O)NC2=C(N(N=C2C)C)C)F
• Molecular Formula: C15H19FN4O
• Molecular Weight: 290.34 g/mol

Description

1-[(3-Fluoro-4-methylphenyl)methyl]-3-(1,3,5-trimethylpyrazol-4-yl)urea is a chemical compound that has gained significant interest in scientific research due to its potential use in various fields, such as medicine and agriculture. This compound is known for its unique properties, including its mechanism of action and biochemical effects, which make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 1-[(3-Fluoro-4-methylphenyl)methyl]-3-(1,3,5-trimethylpyrazol-4-yl)urea is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell growth and division. This inhibition leads to the suppression of cancer cell growth and the control of weed growth in agriculture.
Biochemical and Physiological Effects
1-[(3-Fluoro-4-methylphenyl)methyl]-3-(1,3,5-trimethylpyrazol-4-yl)urea has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth. In agriculture, it has been shown to inhibit the activity of certain enzymes in plants, leading to the control of weed growth.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(3-Fluoro-4-methylphenyl)methyl]-3-(1,3,5-trimethylpyrazol-4-yl)urea in lab experiments include its high potency and specificity, making it a useful tool for investigating the mechanisms of cancer cell growth and weed growth in plants. However, its limitations include its potential toxicity and the need for further investigation to fully understand its mechanism of action.

Future Directions

For research on 1-[(3-Fluoro-4-methylphenyl)methyl]-3-(1,3,5-trimethylpyrazol-4-yl)urea include investigating its potential use in combination with other cancer treatments, as well as its potential use in other fields, such as agriculture and environmental science. Additionally, further investigation is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-[(3-Fluoro-4-methylphenyl)methyl]-3-(1,3,5-trimethylpyrazol-4-yl)urea involves the reaction of 3-Fluoro-4-methylbenzyl chloride and 1,3,5-trimethylpyrazole-4-carboxylic acid, followed by the addition of urea. This method has been optimized to produce high yields of the compound and has been used in various studies.

Scientific Research Applications

1-[(3-Fluoro-4-methylphenyl)methyl]-3-(1,3,5-trimethylpyrazol-4-yl)urea has been extensively studied for its potential use in medicine, particularly in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further investigation. Additionally, this compound has been investigated for its potential use in agriculture as a herbicide and has been shown to be effective in controlling the growth of weeds.